![molecular formula C17H13F3N4OS2 B284321 N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide](/img/structure/B284321.png)
N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as PTP1B inhibitor, which is an enzyme that plays a crucial role in insulin signaling and is considered a promising target for the treatment of type 2 diabetes.
Mechanism of Action
The mechanism of action of N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves the inhibition of PTP1B. This inhibition leads to increased insulin sensitivity, which results in improved glucose uptake by cells. Additionally, this compound has been shown to have anti-inflammatory effects, which may further contribute to its therapeutic potential.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It effectively inhibits PTP1B, leading to increased insulin sensitivity and improved glucose uptake by cells. Additionally, it has been shown to have anti-inflammatory effects, which may further contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in lab experiments is its specificity for PTP1B inhibition. This specificity allows for targeted inhibition of PTP1B, without affecting other enzymes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. One potential direction is to further explore its potential therapeutic applications, particularly in the treatment of type 2 diabetes. Additionally, further studies could be conducted to investigate the potential toxicity of this compound and to develop safer and more effective derivatives. Finally, research could be conducted to explore the potential use of this compound in combination with other therapies, to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves several steps. The first step involves the reaction of 2-chloro-N-(3-pyridinylmethyl)acetamide with 4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinethiol in the presence of a base. The resulting intermediate is then subjected to further reactions to yield the final product.
Scientific Research Applications
N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to effectively inhibit PTP1B, which is a key enzyme in insulin signaling. This inhibition leads to increased insulin sensitivity, making it a potential treatment option for type 2 diabetes.
Properties
Molecular Formula |
C17H13F3N4OS2 |
---|---|
Molecular Weight |
410.4 g/mol |
IUPAC Name |
N-(pyridin-3-ylmethyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide |
InChI |
InChI=1S/C17H13F3N4OS2/c18-17(19,20)14-7-12(13-4-2-6-26-13)23-16(24-14)27-10-15(25)22-9-11-3-1-5-21-8-11/h1-8H,9-10H2,(H,22,25) |
InChI Key |
UWLMWJGJSWJXDB-UHFFFAOYSA-N |
SMILES |
C1=CC(=CN=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3 |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.